Cas no 2034522-34-2 (4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide)

• Product Name: 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide
• CAS No: 2034522-34-2
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 5962817
• PubChem ID: 91813652
• Update Time: 2025-06-08

4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide
• 4-(4-methoxypiperidin-1-yl)-N-phenethylbenzamide
• 2034522-34-2
• F6443-1550
• AKOS026688200

• Inchi： 1S/C21H26N2O2/c1-25-20-12-15-23(16-13-20)19-9-7-18(8-10-19)21(24)22-14-11-17-5-3-2-4-6-17/h2-10,20H,11-16H2,1H3,(H,22,24)
• InChI Key： DAZQIJXYPVQYAB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C1=CC=C(N2CCC(OC)CC2)C=C1

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide

Introduction to 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide (CAS No. 2034522-34-2) in Modern Chemical and Pharmaceutical Research

4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide, identified by the CAS number 2034522-34-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure with a piperidine moiety and an N-(2-phenylethyl) substituent, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, bioavailability, and metabolic stability in drug candidates. The presence of a 4-methoxypiperidin-1-yl group in this compound suggests possible interactions with biological targets that could be exploited for therapeutic purposes. Additionally, the N-(2-phenylethyl) moiety introduces further complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the molecule.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that piperidine-based molecules can exhibit inhibitory activity against enzymes and receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide represents a promising candidate in this context, as its structural features may allow it to interact with relevant biological targets.

The benzamide moiety in the compound's structure is another key feature that warrants investigation. Benzamides are known to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The combination of a benzamide group with a 4-methoxypiperidin-1-yl and an N-(2-phenylethyl) substituent could lead to unique pharmacological effects that are not observed with simpler analogs. This makes 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide an attractive subject for further study.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively explore the potential interactions of complex molecules like 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide with biological targets. These techniques have been instrumental in identifying novel drug candidates and optimizing their properties for clinical use. By leveraging these tools, researchers can gain insights into the compound's binding affinity, selectivity, and potential side effects, thereby accelerating the drug discovery process.

The synthesis of 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide presents both challenges and opportunities for chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to construct such intricate structures with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have proven particularly useful in assembling the key functional groups of this compound.

In addition to its potential therapeutic applications, 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide may also serve as a valuable intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block that can be modified to explore different pharmacological profiles. This flexibility is highly valued in drug discovery programs, where compounds are often designed around core scaffolds that can be readily adapted to meet specific therapeutic needs.

The study of 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide also contributes to our understanding of structure-function relationships in medicinal chemistry. By analyzing its biological activity and molecular interactions, researchers can gain insights into how different structural features influence a molecule's behavior. These insights are crucial for designing future drug candidates that are more effective and have fewer side effects.

Looking ahead, the continued investigation of compounds like 4-(4-methoxypiperidin-1-yl)-N-(2-phenylethyl)benzamide holds great promise for advancing our understanding of disease mechanisms and developing new treatments. As research progresses, it is likely that additional applications for this compound will be discovered, further solidifying its importance in chemical and pharmaceutical research.